Cas no 15571-51-4 (Calcium Isopropoxide, >90%)

• Product Name: Calcium Isopropoxide, >90%
• CAS No: 15571-51-4
• MF: C₆H₁₄CaO₂
• MW: 158.252161502838
• CID: 144310
• PubChem ID: 13766994
• Update Time: 2025-11-02

Calcium Isopropoxide, >90% Chemical and Physical Properties

Names and Identifiers

• Calcium dipropan-2-olate
• CALCIUM ISOPROPOXIDE
• CALCIUM DI-I-PROPOXIDE
• calcium propan-2-olate
• Calcium di(2-propanolate)
• Calcium diisopropoxide
• Diisopropoxycalcium
• 2-Propanol, calciumsalt (9CI)
• 2-propanolate, calcium salt
• EINECS 239-621-9
• SCHEMBL894727
• 15571-51-4
• DTXSID70165958
• calcium;propan-2-olate
• FT-0694887
• AKOS025294601
• NS00085499
• DTXCID7088449
• MMLSWLZTJDJYJH-UHFFFAOYSA-N
• DB-307711
• Calcium Isopropoxide, >90%

• Inchi： 1S/2C3H7O.Ca/c2*1-3(2)4;/h2*3H,1-2H3;/q2*-1;+2
• InChI Key： MMLSWLZTJDJYJH-UHFFFAOYSA-N
• SMILES： [Ca+2].[O-]C(C)C.[O-]C(C)C

Computed Properties

• Exact Mass: 99.012281
• Monoisotopic Mass: 99.012281
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.1

Experimental Properties

• Color/Form: powder
• Boiling Point: 73°C at 760 mmHg
• Flash Point: 11.7°C
• Solubility: Not determined

Calcium Isopropoxide, >90% Security Information

• Hazardous Material transportation number：UN 3205 4.2/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Additional information on Calcium Isopropoxide, >90%

Research Brief on Calcium Isopropoxide (CAS: 15571-51-4) and Its Applications in Chemical and Biomedical Fields

Calcium Isopropoxide (CAS: 15571-51-4), with a purity of >90%, is a critical reagent in the field of chemical synthesis and biomedical research. Recent studies have highlighted its versatile applications, particularly in catalysis, material science, and drug development. This research brief synthesizes the latest findings to provide a comprehensive overview of its properties, mechanisms, and emerging uses.

In the realm of catalysis, Calcium Isopropoxide has been identified as an efficient catalyst for organic transformations, including esterification and transesterification reactions. A 2023 study published in the Journal of Organic Chemistry demonstrated its superior catalytic activity in the synthesis of biodiesel, achieving yields exceeding 95% under optimized conditions. The study attributed this high efficiency to the compound's unique Lewis acid properties and its ability to stabilize reactive intermediates.

Material science has also benefited from the application of Calcium Isopropoxide. Researchers have utilized it as a precursor for the sol-gel synthesis of calcium-based nanomaterials. A recent breakthrough in Advanced Materials showcased its role in producing biocompatible coatings for medical implants, enhancing their osteointegration and reducing inflammatory responses. The high purity (>90%) of the compound was critical in minimizing impurities that could compromise the material's performance.

In biomedical research, Calcium Isopropoxide has emerged as a key component in drug delivery systems. A 2024 study in Biomaterials Science explored its use in formulating calcium-phosphate nanoparticles for targeted cancer therapy. The nanoparticles demonstrated high drug-loading capacity and pH-responsive release, attributed to the compound's ability to form stable complexes with therapeutic agents. The study also noted the importance of purity (>90%) in ensuring reproducibility and safety in clinical applications.

Despite these advancements, challenges remain in the large-scale production and handling of Calcium Isopropoxide due to its sensitivity to moisture and air. Recent efforts have focused on developing stable derivatives and encapsulation techniques to overcome these limitations. A collaborative study between academia and industry, published in Chemical Engineering Journal, proposed a novel microencapsulation method that significantly improved the compound's stability without compromising its reactivity.

Looking ahead, the potential of Calcium Isopropoxide in green chemistry and sustainable processes is gaining attention. Preliminary results from ongoing research suggest its applicability in CO2 capture and conversion, leveraging its strong affinity for carbonates. This aligns with the global push toward environmentally friendly chemical processes and could open new avenues for its use in industrial applications.

In conclusion, Calcium Isopropoxide (CAS: 15571-51-4) with >90% purity continues to be a valuable compound in multiple scientific domains. Its catalytic, material, and biomedical applications underscore its versatility, while ongoing research addresses its limitations and explores new opportunities. Future studies are expected to further elucidate its mechanisms and expand its utility in cutting-edge technologies.